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Compound of Interest

Compound Name: BRD6989

Cat. No.: B1667516

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of BRD6989, a selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8) and Cyclin-Dependent
Kinase 19 (CDK19). Adherence to these guidelines is critical to ensure personal safety and
maintain a secure laboratory environment.

Essential Safety and Handling Information

BRD6989 is a potent, small molecule compound intended for research use only.[1] While
specific toxicity data is limited, its classification as a kinase inhibitor necessitates cautious
handling to prevent accidental exposure. The primary solvent for BRD6989 is Dimethyl
Sulfoxide (DMSO), a substance that can facilitate the absorption of other chemicals through the
skin. Therefore, stringent safety measures are imperative.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
summarizes the required PPE for handling BRD6989.
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PPE Category Item Specification Rationale

- Protects against
_ ANSI 787.1 certified,
Eye Protection Safety Goggles o ) splashes of BRD6989
with side shields )
solutions.

Provides robust

Inner: Nitrile; Outer: protection against
Hand Protection Double Gloving Thicker Nitrile or DMSO, which can
Neoprene degrade single layers

of nitrile gloves.

) ) Prevents
] Disposable, fluid- o
Body Protection Laboratory Coat ) contamination of
resistant )
personal clothing.
Recommended when
handling the
) ) ) powdered form of
Respiratory Protection  N95 Respirator NIOSH-approved

BRD6989 to prevent
inhalation of fine

particles.

Quantitative Data Summary

For ease of reference, key quantitative data for BRD6989 are summarized below.

Property Value Source
Molecular Weight 264.33 g/mol [1]
Solubility in DMSO 30 mg/mL (113.49 mM) [1]
Storage (Powder) -20°C for up to 3 years [2]

_ -80°C for up to 1 year; -20°C
Storage (in DMSO) for up to 1 month =

Operational Plan: From Receipt to Disposal

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1667516?utm_src=pdf-body
https://www.selleckchem.com/products/brd6989.html
https://www.selleckchem.com/products/brd6989.html
https://immunomart.org/product/brd6989/
https://www.selleckchem.com/products/brd6989.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

A systematic approach to handling BRD6989 minimizes the risk of exposure and ensures the
integrity of the compound.

Receiving and Storage

 Inspect Package: Upon receipt, visually inspect the package for any signs of damage or
leakage.

o Don PPE: Before opening, don the appropriate PPE as outlined in the table above.

» Verify Compound: Confirm that the compound name and CAS number (642008-81-9) on the
vial match the order details.[1][2]

e Secure Storage: Store the compound under the recommended conditions immediately.

Preparation of Stock Solutions

All preparation of BRD6989 stock solutions should be performed in a certified chemical fume
hood.

Assemble Materials: Gather all necessary equipment, including the BRD6989 vial, fresh,
anhydrous DMSO, sterile microcentrifuge tubes, and calibrated micropipettes.

o Equilibrate to Room Temperature: Allow the BRD6989 vial to warm to room temperature
before opening to prevent condensation.

 Dissolution: Carefully add the required volume of DMSO to the vial to achieve the desired
stock concentration. Cap the vial tightly and vortex gently until the compound is fully
dissolved.

 Aliquotting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use
volumes in sterile microcentrifuge tubes.[1]

» Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date, and your initials. Store the aliquots at -80°C.
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Experimental Use: In Vitro Kinase Assay (Example
Protocol)

This protocol provides a general framework for using BRD6989 in a typical laboratory
experiment, with an emphasis on safety.

¢ Prepare Dilutions: In a chemical fume hood, thaw an aliquot of the BRD6989 stock solution.
Prepare serial dilutions in the appropriate assay buffer.

¢ Kinase Reaction Setup: In a multi-well plate, combine the kinase, substrate, and assay
buffer.

o Addition of Inhibitor: Add the diluted BRD6989 or vehicle control (DMSO) to the appropriate
wells.

« Initiate Reaction: Start the kinase reaction by adding ATP.
 Incubation: Incubate the plate at the specified temperature and time.

o Termination and Detection: Stop the reaction and proceed with the detection method as per
the assay kit instructions.

» Decontamination: All tips, tubes, and plates that have come into contact with BRD6989
should be treated as chemical waste.

Disposal Plan

Proper disposal of BRD6989 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Solid Waste:

o Powder: Unused or expired BRD6989 powder should be disposed of as hazardous
chemical waste. Do not dispose of it in the regular trash.

o Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be
collected in a designated, labeled hazardous waste bag.
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e Liquid Waste:

o Stock Solutions: Unused BRD6989 stock solutions in DMSO should be collected in a
designated, labeled hazardous waste container.

o Experimental Waste: Aqueous waste from experiments containing BRD6989 should be
collected in a separate, labeled hazardous waste container. Do not pour down the drain.

e Sharps Waste:

o Pipette tips and other sharps contaminated with BRD6989 should be placed in a
designated sharps container for hazardous chemical waste.

Visualizing the Workflow and Pathway

To further clarify the procedures and the compound's mechanism of action, the following
diagrams are provided.

Preparation Experimentation Disposal
Receive & Inspect Store Powder Prepare Stock Solution Store Aliquots Prepare Dilutions B AT L[ Collect Liquid Waste
Package (-20°C) (in Fume Hood) (-80°C) P Y (Solutions, Assay Waste)
Dispose as
Hazardous Waste
»( Collect Solid Waste
(PPE, Powder)

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of BRD6989.
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Caption: The inhibitory effect of BRD6989 on the CDK8/19 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-brd6989]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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